Cas no 321430-86-8 ({1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}methanol)

• Product Name: {1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}methanol
• CAS No: 321430-86-8
• MF: C₁₁H₈ClF₃N₂O
• MW: 276.642231941223
• MDL: MFCD00231916
• CID: 1087666
• PubChem ID: 2763496
• Update Time: 2025-04-20

{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-pyrrol-2-yl)methanol
• {1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1H-PYRROL-2-YL}METHANOL
• {1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrol-2-yl}methanol
• AC1MC8DT
• Bionet2_000935
• CTK8A3085
• HMS1366K11
• MolPort-002-858-994
• J-500071
• DTXSID70376986
• 321430-86-8
• YTVMBIGZHCGDQS-UHFFFAOYSA-N
• MFCD00231916
• SB63407
• AKOS005069796
• 1H-049
• CS-0362739
• [1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrol-2-yl]methanol
• {1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}methanol
• (1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-pyrrol-2-yl)methanol
• {1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}methanol

• MDL： MFCD00231916
• Inchi： 1S/C11H8ClF3N2O/c12-9-4-7(11(13,14)15)5-16-10(9)17-3-1-2-8(17)6-18/h1-5,18H,6H2
• InChI Key： YTVMBIGZHCGDQS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1CO

Computed Properties

• Exact Mass: 276.0277251g/mol
• Monoisotopic Mass: 276.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Melting Point: 96-98°

{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-pyrrol-2-yl}methanol Security Information

• HazardClass：IRRITANT